Cas no 901258-58-0 (2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 901258-58-0
• MF: C₂₀H₁₅ClN₄OS₂
• MW: 426.942300081253
• CID: 5811429
• PubChem ID: 20852007
• Update Time: 2025-05-24

2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide
• AKOS001789947
• 901258-58-0
• 2-{[2-(4-CHLOROPHENYL)-5-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}-N-(1,3-THIAZOL-2-YL)ACETAMIDE
• 2-[[2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• F3407-0931
• 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C20H15ClN4OS2/c21-15-8-6-14(7-9-15)18-24-17(13-4-2-1-3-5-13)19(25-18)28-12-16(26)23-20-22-10-11-27-20/h1-11H,12H2,(H,24,25)(H,22,23,26)
• InChI Key： CLDVNFSEXRJDID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=C(C2C=CC=CC=2)N1)SCC(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 426.0375812g/mol
• Monoisotopic Mass: 426.0375812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 124Ų

Additional information on 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Compound CAS No. 901258-58-0: 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

The compound with CAS No. 901258-58-0, named as 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a imidazole ring, a thiazole group, and a sulfanyl (S-methyl) group. These structural features contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and material science. The presence of imidazole and thiazole rings in the molecule makes it particularly interesting for researchers exploring bioactive compounds. These heterocycles are known for their ability to form hydrogen bonds and participate in π-interactions, which are crucial for molecular recognition and binding in biological systems.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, coupling reactions, and cyclization processes. Researchers have optimized the synthesis pathway to achieve high yields and purity, ensuring the compound's reliability for further studies. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of pharmacological activity, this compound has shown promising results in preliminary assays. Its ability to inhibit certain enzymes and modulate cellular pathways suggests potential applications in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent findings indicate that the imidazole-thiazole conjugate may exhibit anti-proliferative effects on cancer cells by targeting specific signaling pathways.

The incorporation of a sulfanyl group into the molecule adds another layer of functionality. Sulfur-containing compounds are known for their antioxidant properties and ability to scavenge free radicals, making them valuable in both therapeutic and cosmetic applications. This feature makes the compound a candidate for further investigation in antioxidant therapies.

From a materials science perspective, the compound's electronic properties make it a potential candidate for use in organic electronics. The conjugated system formed by the imidazole and thiazole rings could be exploited for applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Researchers are currently exploring its electronic behavior under various conditions to assess its suitability for these applications.

In conclusion, the compound with CAS No. 901258-58-0 represents a fascinating example of how complex molecular architectures can lead to multifunctional compounds with diverse applications. Its unique structure, combined with cutting-edge synthetic methods and promising biological activity, positions it as a valuable tool for future research across multiple disciplines.